1-(4-(2-Hydroxyethyl)piperazin-1-yl)-3-((3-methylpent-1-yn-3-yl)oxy)propan-2-ol dihydrochloride

• IUPAC Name: 1-[4-(2-hydroxyethyl)piperazin-1-yl]-3-(3-methylpent-1-yn-3-yloxy)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C15H28N2O3.2ClH/c1-4-15(3,5-2)20-13-14(19)12-17-8-6-16(7-9-17)10-11-18;;/h1,14,18-19H,5-13H2,2-3H3;2*1H
• InChI Key: WAWZUMAXHPABCB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C#C)OCC(CN1CCN(CC1)CCO)O.Cl.Cl
• Molecular Formula: C15H30Cl2N2O3
• Molecular Weight: 357.3 g/mol
• CAS No.: 1189959-27-0

Description

1-(4-(2-Hydroxyethyl)piperazin-1-yl)-3-((3-methylpent-1-yn-3-yl)oxy)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C15H30Cl2N2O3 and its molecular weight is 357.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Binding Mechanisms

• Opipramol Dihydrochloride : Analyzed the crystal structure of a piperazine derivative, noting protonation at N atoms and the chair conformation of the diazacyclohexane ring. This compound's structure is relevant for understanding its interactions and potential applications (Betz et al., 2011).

• Synthesis and Molecular Docking : Studied the synthesis and estrogen receptor binding affinity of pyrimidine-piperazine-chromene and quinoline conjugates. Molecular docking revealed insights into the structure-activity relationship, beneficial for drug design (Parveen et al., 2017).

• Structural Analysis with Adrenoceptor Binding : Examined the structure of an arylpiperazine derivative and its binding mechanism with α1A-adrenoceptor using TDDFT calculations, X-ray crystallography, and molecular docking. This compound belongs to a class showing bioactivity against α1A-adrenoceptor, aiding in drug design (Xu et al., 2016).

Synthesis and Anticancer Activity

• Synthesis and Antitumor Activity : Investigated piperazine-based tertiary amino alcohols and their dihydrochlorides for their effects on tumor DNA methylation in vitro. Such research offers potential insights for cancer therapy (Hakobyan et al., 2020).

• Anti-Bone Cancer Activity and Docking Studies : Explored the anti-bone cancer activity of a heterocyclic compound containing a piperazinyl group. Molecular docking was used to study potential antiviral activity, providing a basis for future drug development (Lv et al., 2019).

Antidepressant and Antimalarial Potential

• Dual Action Antidepressants : Synthesized new derivatives with action at 5-HT1A serotonin receptors and serotonin transporter. This research contributes to developing new antidepressant drugs with a dual mechanism of action (Martínez et al., 2001).

• Aryl Piperazine as Antimalarial Agents : Evaluated piperazine derivatives for their ability to inhibit Plasmodium falciparum growth, contributing to the search for new antimalarial agents (Mendoza et al., 2011).